methyl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5-dimethoxybenzoate

• IUPAC Name: methyl 2-(2,5-dioxopyrrol-1-yl)-4,5-dimethoxybenzoate
• InChI: InChI=1S/C14H13NO6/c1-19-10-6-8(14(18)21-3)9(7-11(10)20-2)15-12(16)4-5-13(15)17/h4-7H,1-3H3
• InChI Key: SCWDLHRMZDPRSR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C(=O)OC)N2C(=O)C=CC2=O)OC
• Molecular Formula: C14H13NO6
• Molecular Weight: 291.26 g/mol

Description

“Methyl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5-dimethoxybenzoate” is a chemical compound that contains a pyrrole ring, which is a five-membered aromatic ring with one nitrogen atom. The compound also contains two methoxy groups and a benzoate ester group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrrole ring, which contributes to the compound’s aromaticity. The methoxy groups may contribute to the compound’s solubility in organic solvents, while the benzoate group could participate in various chemical reactions.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the pyrrole ring, methoxy groups, and benzoate group. The pyrrole ring might undergo electrophilic substitution reactions, while the benzoate group could be hydrolyzed under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility could be affected by the methoxy groups, while its melting and boiling points would depend on the size and shape of the molecule.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended for use as a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

Without specific safety data, it’s difficult to comment on the potential hazards of this compound. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

Future research on this compound could involve exploring its potential applications, such as its use in drug development or materials science. Studies could also be conducted to investigate its physical and chemical properties in more detail.